Cas no 2171720-98-0 (3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171720-98-0
• MF: C₂₇H₂₆N₂O₅S
• MW: 490.570745944977
• CID: 6324336
• PubChem ID: 165581997
• Update Time: 2025-07-23

3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• EN300-1526373
• 2171720-98-0
• 3-{[3-(ethylsulfanyl)phenyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C27H26N2O5S/c1-2-35-18-9-7-8-17(14-18)28-26(32)24(15-25(30)31)29-27(33)34-16-23-21-12-5-3-10-19(21)20-11-4-6-13-22(20)23/h3-14,23-24H,2,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： ZDNGROWDSOREAD-UHFFFAOYSA-N
• SMILES： S(CC)C1=CC=CC(=C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 490.15624311g/mol
• Monoisotopic Mass: 490.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 130Ų

Additional information on 3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Research Brief on 3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171720-98-0)

The compound 3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS: 2171720-98-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and an ethylsulfanylphenylcarbamoyl moiety, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have focused on its role as a versatile building block in the development of novel bioactive compounds.

One of the key areas of research involving this compound is its utility in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its role in protecting amino acids during peptide chain assembly, and the ethylsulfanylphenylcarbamoyl moiety offers additional functionalization opportunities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient incorporation of this compound into peptide sequences, highlighting its stability under standard SPPS conditions and its compatibility with a range of coupling reagents. The study also noted its potential for introducing thioether linkages, which can enhance peptide stability and bioavailability.

In addition to its applications in peptide synthesis, 2171720-98-0 has been investigated for its potential as a scaffold in small-molecule drug discovery. A recent preprint on bioRxiv detailed the synthesis of a library of derivatives based on this core structure, with preliminary screening revealing promising activity against several kinase targets. The ethylsulfanyl group, in particular, was found to contribute to improved binding affinity in certain kinase inhibitors, suggesting its utility in the design of targeted therapies for cancer and inflammatory diseases.

Further research has explored the compound's physicochemical properties, including its solubility and stability profiles. A 2022 study in Organic & Biomolecular Chemistry reported that the presence of the Fmoc group enhances the compound's solubility in organic solvents, making it suitable for a variety of synthetic applications. However, the study also noted challenges related to the compound's stability in aqueous environments, prompting ongoing investigations into protective strategies and formulation improvements.

Looking ahead, the versatility of 3-{3-(ethylsulfanyl)phenylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid positions it as a valuable tool in both academic and industrial research. Future studies are expected to delve deeper into its mechanistic roles in peptide and drug design, as well as its potential for broader applications in chemical biology. Researchers are particularly interested in optimizing its synthetic routes and exploring its compatibility with emerging technologies such as automated synthesis platforms and high-throughput screening.